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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
isobutylbenzene (CAS No. 538-93-2). The information is curated for professionals in research,
science, and drug development who require precise data for modeling, synthesis, and
formulation. This document includes a detailed summary of quantitative physical data,
standardized experimental protocols for property determination, and logical diagrams to
illustrate key concepts and workflows.

Core Physical and Chemical Properties

Isobutylbenzene, also known as (2-Methylpropyl)benzene, is an aromatic hydrocarbon with
the chemical formula CioH14.[1] It is a colorless liquid at room temperature with a characteristic
aromatic, sweet, or fruity odor.[2][3] It serves as a crucial intermediate in various industrial
applications, most notably in the pharmaceutical industry as a primary raw material for the
synthesis of ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID).[4][5]

Quantitative Physical Data

The physical properties of isobutylbenzene have been extensively characterized. The
following table summarizes the key quantitative data from various sources, providing a
consolidated reference for laboratory and industrial applications.
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Property Value

Molecular Formula CioH14

Molar Mass 134.22 g/mol [1]
Appearance Clear, colorless liquid[1][4]
Odor Aromatic, sweet, fruity[1][3]
Melting Point -51 °C (-60 °F; 222 K)[1][6]
Boiling Point 170 °C at 736 mmHg[2][6]
Density 0.853 g/mL at 25 °C[6][7]
Refractive Index (n2°/D) 1.486[1][6]

Vapor Pressure 4.2 mmHg at 37.7 °C[6][7]
Flash Point 48.1 °C to 55 °C (closed cup)[6][8][9][10]
Autoignition Temperature 802 °F (428 °C)[6][11]

Insoluble or sparingly soluble (e.g., 0.01 g/L)[2]

Solubility in Water
[31[41[71[12]

Soluble in ethanol, ether, benzene, and

Solubility in Organic Solvents
acetone[2][4][12]

Explosive Limits 0.8 - 6% (V)[7]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is critical for chemical identification, purity
assessment, and process design. The following sections detail standardized laboratory
protocols for measuring the key physical properties of liquid organic compounds like
isobutylbenzene.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[10] Acommon and efficient method for determining the boiling point of small liquid
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samples is the capillary tube method.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., Thiele tube with heating oil or a melting point apparatus with a
heating block)[4][13]

Stand and clamp

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of isobutylbenzene into the
small test tube.[8]

Capillary Insertion: Place the capillary tube, sealed end up, into the liquid in the test tube.[4]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb. Suspend the assembly in the
heating bath (e.g., Thiele tube). The rubber band should remain above the level of the
heating liquid.[4][14]

Heating: Begin heating the apparatus slowly and uniformly, at a rate of approximately 1-2°C
per minute as the expected boiling point is approached.[13]

Observation: As the liquid heats, air trapped in the capillary tube will escape, forming a
stream of bubbles. Continue heating until a steady and rapid stream of bubbles emerges
from the open end of the capillary tube.[4][8]

Temperature Reading: Turn off the heat and allow the apparatus to cool slowly. The boiling
point is the temperature at which the stream of bubbles stops and the liquid begins to enter
the capillary tube.[4] Record this temperature.
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 Verification: For accuracy, repeat the determination at least twice to obtain consistent values.

[1]

Density is the mass of a substance per unit volume. It can be accurately measured using a
pycnhometer or more simply with a balance and a graduated cylinder.[7][15]

Apparatus:

o Electronic balance (accurate to at least 0.01 g)

o Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy
e Thermometer

Procedure:

e Mass of Empty Container: Measure and record the mass of a clean, dry graduated cylinder
or pycnometer on the electronic balance.[16][17]

e Volume of Liquid: Carefully add a known volume of isobutylbenzene (e.g., 10.0 mL) to the
graduated cylinder. Read the volume from the bottom of the meniscus.[7] If using a
pycnometer, fill it completely to its calibrated volume.

o Mass of Filled Container: Measure and record the mass of the container with the
isobutylbenzene.[16][17]

o Temperature: Record the ambient temperature of the liquid.
o Calculation:

o Calculate the mass of the isobutylbenzene by subtracting the mass of the empty
container from the mass of the filled container.[16]

o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[7]

o Repeatability: Perform multiple measurements and calculate the average to ensure reliability.

[7]
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property used for identification and purity assessment. The

Abbe refractometer is a standard instrument for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath
Dropper or pipette

Soft lens tissue

Reference standard (e.qg., distilled water)

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index, such as
distilled water. Ensure the instrument is clean and dry.

Temperature Control: Connect the refractometer to a constant temperature water bath set to
the desired temperature (commonly 20°C). Allow the prisms to equilibrate.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of
isobutylbenzene onto the surface of the lower prism.

Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment
knob until the boundary line between the light and dark fields is sharp and centered on the
crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Cleaning: After the measurement, clean the prism surfaces immediately with a soft tissue
moistened with a suitable solvent (e.g., ethanol or acetone) and allow them to dry.

Solubility tests provide information about the polarity and functional groups present in a

molecule. The general principle "like dissolves like" is a useful guide.[18]
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Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rod

Solvents (e.g., water, ethanol, diethyl ether, 5% NaOH, 5% HCI)
Procedure:

o Sample and Solvent: In a small test tube, place a small, measured amount of the solute
(e.g., 25 mg of a solid or 0.05 mL of a liquid like isobutylbenzene).[19][20]

o Addition of Solvent: Add approximately 0.75 mL of the test solvent (e.g., water) in small
portions.[19]

o Mixing: After each addition, shake the test tube vigorously or use a vortex mixer for at least
60 seconds to ensure thorough mixing.[18]

o Observation: Observe whether the solute dissolves completely. A compound is considered
soluble if it forms a homogeneous solution. If two distinct layers form, it is immiscible
(insoluble).[18]

e Systematic Testing:

o Water: Test solubility in water first. Given its nonpolar nature, isobutylbenzene is
expected to be insoluble.[12]

o Organic Solvents: Test solubility in common organic solvents like ethanol or hexane.
Isobutylbenzene is expected to be soluble in nonpolar or weakly polar organic solvents.
[41[12]

o Agqueous Acid/Base: For a comprehensive analysis, solubility in 5% HCI and 5% NaOH
can be tested to check for basic or acidic functional groups, respectively.
Isobutylbenzene, being a neutral hydrocarbon, is not expected to dissolve in these
agueous solutions.[20]
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Visualizations: Workflows and Relationships

Diagrams are essential tools for visualizing complex processes and relationships. The following
sections provide Graphviz diagrams illustrating a typical experimental workflow and a key
chemical synthesis involving isobutylbenzene.

This diagram outlines the logical flow of the capillary method for determining the boiling point of
a liquid.
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Prepare Sample:
Place liquid in test tube

;

Insert inverted capillary
tube (sealed end up)

,

Assemble Apparatus:
Attach tube to thermometer
and place in heating bath

,

Heat Apparatus Slowly
(~2°C / min)

ubbles form

Observe for steady
stream of bubbles

teady stream achieved

Turn off heat and
allow to cool slowly

ubbles stop

Record temperature when
liquid enters capillary

Result: Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Isobutylbenzene is the starting material for the industrial synthesis of ibuprofen. The BHC
(Boots-Hoechst-Celanese) process is a modern, "green” synthesis route that is highly efficient.
[61[11]

BHC Synthesis Process Products & Intermediates

Step 3: Carbonylation
(Pd Catalyst)

> Ibuprofen

Reactants Step 2: Hydrogenation

(Raney Ni or Pd/C Catalyst) ——»| 1-(4-Isobutylphenyl)ethanol

Acetic Anhydride

Step 1: Friedel-Crafts Acylation

(HF Catalyst) —»| 4'-Isobutylacetophenone

Isobutylbenzene

Click to download full resolution via product page

Caption: BHC Synthesis of Ibuprofen from Isobutylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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